Cas no 51830-53-6 ((1-benzothiophen-7-yl)methanol)

(1-Benzothiophen-7-yl)methanol is a heterocyclic aromatic alcohol featuring a benzothiophene core with a hydroxymethyl functional group at the 7-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceuticals and materials science, due to its reactive hydroxyl group and aromatic stability. Its benzothiophene scaffold is valuable for constructing biologically active molecules, including kinase inhibitors and other therapeutic agents. The hydroxymethyl group enables further derivatization, such as esterification or oxidation, enhancing its utility in tailored synthetic routes. High purity grades ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended to preserve stability.
(1-benzothiophen-7-yl)methanol structure
51830-53-6 structure
Product Name:(1-benzothiophen-7-yl)methanol
CAS No:51830-53-6
MF:C9H8OS
MW:164.224221229553
MDL:MFCD08572209
CID:366317
PubChem ID:16640611
Update Time:2025-05-28

(1-benzothiophen-7-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 1-Benzothien-7-ylmethanol
    • 1-benzothiophen-7-ylmethanol
    • benzo[b]thien-7-ylmethanol
    • Benzo[b]thiophene-7-methanol
    • Benzo[b]thiophen-7-ylmethanol
    • (1-benzothiophen-7-yl)methanol
    • MFCD08572209
    • FT-0766185
    • AKOS003237320
    • AS-6493
    • J-519706
    • 51830-53-6
    • AQJJFNFAYMLSNA-UHFFFAOYSA-N
    • CHEBI:194614
    • CS-0232499
    • EN300-1273467
    • SCHEMBL3154995
    • Benzo[b]thiophen-7-yl-methanol
    • DTXSID30586322
    • DB-010728
    • MDL： MFCD08572209
    • Inchi： 1S/C9H8OS/c10-6-8-3-1-2-7-4-5-11-9(7)8/h1-5,10H,6H2
    • InChI Key： AQJJFNFAYMLSNA-UHFFFAOYSA-N
    • SMILES： S1C=CC2=CC=CC(CO)=C12

Computed Properties

  • Exact Mass: 164.03000
  • Monoisotopic Mass: 164.02958605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 48.5Ų

Experimental Properties

  • Density: 1.294
  • Melting Point: 76.5 °C
  • Boiling Point: 324°Cat760mmHg
  • Flash Point: 149.8°C
  • Refractive Index: 1.698
  • PSA: 48.47000
  • LogP: 2.39360

(1-benzothiophen-7-yl)methanol Security Information

(1-benzothiophen-7-yl)methanol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-benzothiophen-7-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Benzo[b]thiophen-7-ylmethanol
 51830-53-6 97%
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abcr
AB222812-1 g
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 51830-53-6
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Chemenu
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Enamine
EN300-1273467-0.05g
(1-benzothiophen-7-yl)methanol
 51830-53-6 95%
0.05g
 $79.0 2023-06-08
Enamine
EN300-1273467-0.1g
(1-benzothiophen-7-yl)methanol
 51830-53-6 95%
0.1g
 $117.0 2023-06-08
Enamine
EN300-1273467-0.25g
(1-benzothiophen-7-yl)methanol
 51830-53-6 95%
0.25g
 $167.0 2023-06-08
Enamine
EN300-1273467-0.5g
(1-benzothiophen-7-yl)methanol
 51830-53-6 95%
0.5g
 $262.0 2023-06-08
Enamine
EN300-1273467-1.0g
(1-benzothiophen-7-yl)methanol
 51830-53-6 95%
1g
 $337.0 2023-06-08
Enamine
EN300-1273467-2.5g
(1-benzothiophen-7-yl)methanol
 51830-53-6 95%
2.5g
 $660.0 2023-06-08
Enamine
EN300-1273467-5.0g
(1-benzothiophen-7-yl)methanol
 51830-53-6 95%
5g
 $976.0 2023-06-08

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